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Compound of Interest

Compound Name: Z-Asp-CH2-DCB

Cat. No.: B131328 Get Quote

Technical Support Center: Z-Asp-CH2-DCB
Welcome to the Technical Support Center. This guide provides detailed information,

troubleshooting advice, and frequently asked questions regarding the long-term stability of the

pan-caspase inhibitor Z-Asp-CH2-DCB when stored in Dimethyl Sulfoxide (DMSO) at -20°C.

Frequently Asked Questions (FAQs)
Q1: How long can I store my Z-Asp-CH2-DCB stock solution in DMSO at -20°C?

The recommended storage duration for Z-Asp-CH2-DCB in DMSO at -20°C varies by

manufacturer. It is crucial to consult the datasheet for your specific product. Generally, stability

ranges from one to three months, with some suppliers stating it can be stored for up to a year

under ideal conditions.[1][2] For longer-term storage (up to 6 months), -80°C is often

recommended.[1]

Q2: Why do different suppliers provide different stability data for the same compound?

Variations in stability recommendations can arise from differences in the purity of the

compound (>98% is common), the grade and water content of the DMSO used for in-house

testing, and the specific experimental conditions and analytical methods used to assess

degradation.[2]

Q3: What are the signs that my Z-Asp-CH2-DCB solution may have degraded?
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Visual indicators of degradation can include precipitation or color change in the solution upon

thawing. A more definitive sign is a decrease in the compound's inhibitory activity in your

experimental assays compared to a freshly prepared solution. To confirm degradation,

analytical methods like LC/MS can be used to assess the purity of the solution.[3]

Q4: Should I be concerned about repeated freeze-thaw cycles?

Yes, it is best practice to avoid repeated freeze-thaw cycles.[1][4] Aliquoting the stock solution

into single-use volumes is highly recommended to prevent the introduction of moisture and

potential degradation that can occur with multiple temperature changes.[1][4] DMSO is

hygroscopic and can absorb water from the atmosphere, which is a more significant factor in

compound degradation than oxygen.[3][4][5]

Q5: What is the best way to prepare my stock solution to maximize stability?

To ensure maximum stability, use high-quality, anhydrous (dry) DMSO to dissolve the

lyophilized powder.[4] Prepare a concentrated stock solution (e.g., 10 mM or higher) as higher

concentrations can improve stability.[2][6] Once fully dissolved, immediately divide the solution

into smaller, single-use aliquots in tightly sealed tubes and store them at -20°C or -80°C.[1][4]

Quantitative Stability Data
The stability of Z-Asp-CH2-DCB in DMSO at -20°C can differ based on the supplier. Below is a

summary of data from various sources.
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Supplier/Source
Recommended
Storage Duration at
-20°C in DMSO

Recommended
Storage at -80°C in
DMSO

Notes

MedChemExpress 1 month[1] 6 months[1]

Recommends

preparing fresh

working solutions for

in-vivo use.

Abcam Up to 12 months Not specified

Specifies storage

should be under

desiccating (dry)

conditions.

Tribioscience Up to 3 months[2] Not specified

Lyophilized powder is

stable for ≥ 1 year at

-20°C.[2]

ProImmune (General) "Several months"[4]
Recommended (-30°C

if in DMSO)[4]

General guideline for

peptides; advises

against freeze-thaw

cycles.

Experimental Protocols & Best Practices
Protocol for Reconstitution and Storage of Z-Asp-CH2-DCB

Equilibration: Before opening, allow the vial of lyophilized Z-Asp-CH2-DCB to equilibrate to

room temperature. This minimizes condensation and moisture uptake.

Solvent Addition: Add the required volume of high-purity, anhydrous DMSO to the vial to

achieve the desired stock concentration (e.g., 10 mM or 25 mg/ml).[2]

Dissolution: Vortex or sonicate the vial gently to ensure the compound is completely

dissolved.[1]

Aliquoting: Immediately after dissolution, divide the stock solution into single-use aliquots in

high-quality polypropylene tubes with tight-sealing caps.[4]
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Storage: Store the aliquots at -20°C for short-to-medium-term storage or at -80°C for

extended long-term storage, ensuring they are protected from light.[1][7]

Visual Workflow and Logic Diagrams
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Caption: Workflow for preparing and storing Z-Asp-CH2-DCB solutions.
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Caption: Troubleshooting logic for reduced compound efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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